Cas no 2228245-20-1 (methyl 2-chloro-4-(1-hydroxyprop-2-en-1-yl)benzoate)

• Product Name: methyl 2-chloro-4-(1-hydroxyprop-2-en-1-yl)benzoate
• CAS No: 2228245-20-1
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 6004073
• PubChem ID: 165710361
• Update Time: 2025-05-20

methyl 2-chloro-4-(1-hydroxyprop-2-en-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-4-(1-hydroxyprop-2-en-1-yl)benzoate
• EN300-1995545
• 2228245-20-1

• Inchi： 1S/C11H11ClO3/c1-3-10(13)7-4-5-8(9(12)6-7)11(14)15-2/h3-6,10,13H,1H2,2H3
• InChI Key： SAOJJUUMWSHERH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C(C=C)O

Computed Properties

• Exact Mass: 226.0396719g/mol
• Monoisotopic Mass: 226.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-chloro-4-(1-hydroxyprop-2-en-1-yl)benzoate

Comprehensive Overview of Methyl 2-Chloro-4-(1-Hydroxyprop-2-en-1-yl)benzoate (CAS No. 2228245-20-1)

Methyl 2-chloro-4-(1-hydroxyprop-2-en-1-yl)benzoate (CAS No. 2228245-20-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative, characterized by its chloro and hydroxyprop-2-en-1-yl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules and advanced materials.

The compound's molecular structure, featuring a benzoate core with a chloro substituent at the 2-position and a hydroxyprop-2-en-1-yl group at the 4-position, offers versatile reactivity. This makes it a promising candidate for use in click chemistry and cross-coupling reactions, which are pivotal in modern drug discovery and material engineering. Recent studies highlight its role in the synthesis of biodegradable polymers and sustainable coatings, aligning with the global push toward eco-friendly solutions.

In the pharmaceutical sector, methyl 2-chloro-4-(1-hydroxyprop-2-en-1-yl)benzoate has been investigated for its potential as a building block in the design of small-molecule inhibitors targeting specific enzymes or receptors. Its structural motifs are particularly relevant in the development of anti-inflammatory and antioxidant agents, addressing growing consumer demand for innovative therapeutic options. Additionally, its compatibility with green chemistry principles has made it a subject of interest for researchers focusing on sustainable synthesis methods.

From an industrial perspective, the compound's stability and reactivity under mild conditions make it suitable for large-scale production. Its applications extend to the flavor and fragrance industry, where its ester functionality contributes to the synthesis of aromatic compounds. Furthermore, its potential use in photocatalysis and organic electronics has been explored, driven by the increasing demand for energy-efficient technologies.

As the scientific community continues to uncover the multifaceted applications of methyl 2-chloro-4-(1-hydroxyprop-2-en-1-yl)benzoate, its relevance in cutting-edge research is undeniable. Whether in the context of drug development, material science, or green chemistry, this compound exemplifies the intersection of innovation and practicality. Future studies are expected to further elucidate its mechanistic pathways and expand its utility across diverse domains.